Cas no 655253-70-6 (Thieno[2,3-d]pyrimidine-6-carboxylic acid, methyl ester)

Thieno[2,3-d]pyrimidine-6-carboxylic acid, methyl ester structure
655253-70-6 structure
Product Name:Thieno[2,3-d]pyrimidine-6-carboxylic acid, methyl ester
CAS No:655253-70-6
MF:C8H6N2O2S
MW:194.210440158844
CID:1689320
PubChem ID:17965832
Update Time:2025-04-21

Thieno[2,3-d]pyrimidine-6-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidine-6-carboxylic acid, methyl ester
    • DTXSID201203881
    • CBGFDNNZJYCWCY-UHFFFAOYSA-N
    • 655253-70-6
    • SCHEMBL4800245
    • Methyl thieno[2,3-d]pyrimidine-6-carboxylate
    • Inchi: 1S/C8H6N2O2S/c1-12-8(11)6-2-5-3-9-4-10-7(5)13-6/h2-4H,1H3
    • InChI Key: CBGFDNNZJYCWCY-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC2=CN=CN=C12

Computed Properties

  • Exact Mass: 194.01508
  • Monoisotopic Mass: 194.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • PSA: 52.08
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